(2-(benzylthio)-4,5-dihydro-1H-imidazol-1-yl)(4-ethoxyphenyl)methanone

• IUPAC Name: (2-benzylsulfanyl-4,5-dihydroimidazol-1-yl)-(4-ethoxyphenyl)methanone
• InChI: InChI=1S/C19H20N2O2S/c1-2-23-17-10-8-16(9-11-17)18(22)21-13-12-20-19(21)24-14-15-6-4-3-5-7-15/h3-11H,2,12-14H2,1H3
• InChI Key: VKZWJGVDAABUGS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)N2CCN=C2SCC3=CC=CC=C3
• Molecular Formula: C19H20N2O2S
• Molecular Weight: 340.4 g/mol

Description

(2-(benzylthio)-4,5-dihydro-1H-imidazol-1-yl)(4-ethoxyphenyl)methanone, also known as BZM, is a chemical compound that has recently gained attention in the scientific community due to its potential use in various research applications. BZM is a white to off-white crystalline powder that is soluble in organic solvents such as methanol, ethanol, and dimethyl sulfoxide.

Scientific Research Applications

Synthesis and Characterization:

• Oligobenzimidazoles

  A study by Anand and Muthusamy (2018) involved synthesizing benzimidazole monomers, including a compound similar to (2-(benzylthio)-4,5-dihydro-1H-imidazol-1-yl)(4-ethoxyphenyl)methanone. These were used to create oligobenzimidazoles for investigating optical, electrical, electrochemical, and thermal properties. This research highlights the potential application in materials science, particularly in creating materials with specific electrical and optical characteristics (Anand & Muthusamy, 2018).

• Thieno[2,3-b]-Thiophene Derivatives

  Mabkhot, Kheder, and Al-Majid (2010) described the synthesis of new thieno[2,3-b]-thiophene derivatives, demonstrating the versatility and potential applications of such compounds in chemical synthesis and material science (Mabkhot, Kheder, & Al-Majid, 2010).

• Antimicrobial and Antioxidant Properties

  Rashmi et al. (2014) synthesized (3-methoxy-5-nitrobenzofuran-2-yl)(phenyl)methanone derivatives and studied their antimicrobial and antioxidant properties. This indicates potential applications in developing new antimicrobial and antioxidant agents (Rashmi et al., 2014).

• Molybdenum(VI) Complex Encapsulation

  Ghorbanloo and Alamooti (2017) worked on encapsulating a molybdenum(VI) complex with a thiazole-hydrazone ligand in zeolite Y, showing applications in catalysis, particularly for oxidation reactions (Ghorbanloo & Alamooti, 2017).

Crystal Structure Analysis

5. Crystal Structure of V-shaped Ligands: Wang, Sun, Zhang, and Sun (2017) synthesized and characterized V-shaped ligands, including compounds similar to the one , and determined their crystal structures. This research is important for understanding the molecular structure and potential applications in crystallography and materials science (Wang, Sun, Zhang, & Sun, 2017).

• Pyridine Derivatives

  Patel, Agravat, and Shaikh (2011) focused on synthesizing new pyridine derivatives with antimicrobial activities, indicating potential pharmaceutical applications (Patel, Agravat, & Shaikh, 2011).

• Antioxidant and Antimicrobial Activities

  Bassyouni et al. (2012) synthesized a series of benzimidazole derivatives and evaluated their antioxidant and antimicrobial activities, demonstrating potential applications in pharmaceuticals and healthcare (Bassyouni et al., 2012).

• Photoinduced Rearrangement

  Fan et al. (2017) described a novel procedure for synthesizing α,α'-diaryl ketone derivatives, indicating potential in synthetic organic chemistry and materials science (Fan et al., 2017).

• Antimicrobial Activity and Cytotoxicity

  Shankar et al. (2018) synthesized benzofuran-2-yl)(phenyl)methanone analogs, exploring their antimicrobial activity and cytotoxicity, which has implications in drug discovery and pharmaceutical research (Shankar et al., 2018).

• Antioxidant Properties

  Çetinkaya, Göçer, Menzek, and Gülçin (2012) synthesized derivatives of (2,3,4‐trihydroxyphenyl)methanone and studied their antioxidant properties, highlighting applications in pharmaceuticals and healthcare (Çetinkaya et al., 2012).